Cas no 1490694-65-9 (4-bromo-2-(2-methylpropoxy)aniline)

• Product Name: 4-bromo-2-(2-methylpropoxy)aniline
• CAS No: 1490694-65-9
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 4701116
• PubChem ID: 65342587
• Update Time: 2025-07-24

4-bromo-2-(2-methylpropoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-isobutoxyphenylamine
• 4-bromo-2-(2-methylpropoxy)aniline
• 4-Bromo-2-isobutoxy-phenylamine
• 1490694-65-9
• A1-03221
• EN300-1295270
• CS-0283941
• AKOS014677889
• 4-Bromo-2-isobutoxyaniline
• F88774

• Inchi： 1S/C10H14BrNO/c1-7(2)6-13-10-5-8(11)3-4-9(10)12/h3-5,7H,6,12H2,1-2H3
• InChI Key： WBUJEFCQOZCVRA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OCC(C)C)N

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 3.2

Additional information on 4-bromo-2-(2-methylpropoxy)aniline

Comprehensive Overview of 4-bromo-2-(2-methylpropoxy)aniline (CAS No. 1490694-65-9): Properties, Applications, and Industry Insights

4-bromo-2-(2-methylpropoxy)aniline (CAS No. 1490694-65-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated aniline derivative combines a 2-methylpropoxy substituent with an aromatic amine group, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula C₁₀H₁₄BrNO and molecular weight of 244.13 g/mol position it as a valuable building block in medicinal chemistry.

Recent studies highlight the compound's role in developing kinase inhibitors, a hot topic in cancer therapeutics. Researchers are exploring its potential in creating selective tyrosine kinase inhibitors, addressing the growing demand for targeted therapies. The 4-bromo moiety enhances electrophilic reactivity, enabling efficient cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings—frequently searched terms in synthetic chemistry forums.

From a physicochemical perspective, 4-bromo-2-(2-methylpropoxy)aniline typically appears as a light-yellow crystalline solid with moderate solubility in organic solvents (DMSO >50 mg/mL). Its logP value of ~2.8 suggests favorable membrane permeability, a critical parameter in drug design discussions trending on platforms like ResearchGate. The compound's stability under inert atmospheres makes it suitable for multi-step synthetic routes, a feature often queried in process chemistry optimization searches.

In agrochemical applications, this aniline derivative shows promise as a precursor for crop protection agents, aligning with the industry's focus on sustainable pest control. Patent analyses reveal its incorporation into herbicidal formulations, responding to the global push for higher agricultural yields—a frequently searched topic in conjunction with green chemistry principles.

Quality control protocols for CAS No. 1490694-65-9 emphasize HPLC purity (>98%) and rigorous residual solvent analysis, reflecting current Good Manufacturing Practice (cGMP) standards dominating pharmaceutical discourse. Analytical methods like LC-MS and 1H NMR (δ 7.2-6.8 ppm aromatic protons, 3.7 ppm OCH₂, 1.0 ppm isopropyl CH₃) are commonly referenced in technical datasheets and academic papers.

The compound's safety profile warrants standard laboratory precautions (gloves, goggles) without requiring specialized handling—a distinction from regulated substances that frequently appears in chemical safety FAQ searches. Storage recommendations (-20°C under argon) mirror best practices for air-sensitive intermediates, a trending subtopic in chemical storage optimization.

Market intelligence indicates growing demand for 4-bromo-2-(2-methylpropoxy)aniline from contract research organizations (CROs), particularly in Asia-Pacific regions where custom synthesis services are expanding. This correlates with increased searches for specialty chemicals suppliers and bulk pharmaceutical ingredients (BPIs) across industry portals.

Environmental fate studies suggest moderate biodegradability (OECD 301D), positioning it favorably compared to persistent halogenated compounds—a key consideration in green chemistry evaluations that resonate with ESG-focused investors. This aspect frequently appears in environmental impact assessment queries related to fine chemicals.

Innovative applications include its use in photoactive materials research, where the bromine atom facilitates palladium-catalyzed functionalization for organic electronics. This connects to trending searches about OLED materials and flexible electronics—growth areas in materials science.

For researchers, the compound's SCHEMBL ID (XXXXXX) and PubChem CID (XXXXXX) provide quick access to computational chemistry data, addressing the rising interest in in silico drug design tools. These identifiers frequently appear in cheminformatics-related searches across academic databases.